3-(2-chloro-6-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H17ClFN3O2/c1-12-18(20(26-28-12)19-15(22)6-4-7-16(19)23)21(27)24-10-9-13-11-25-17-8-3-2-5-14(13)17/h2-8,11,25H,9-10H2,1H3,(H,24,27)
• InChI Key: SABPMUVJAFGZKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C21H17ClFN3O2
• Molecular Weight: 397.8 g/mol
• CAS No.: 920700-26-1

Description

3-(2-chloro-6-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H17ClFN3O2 and its molecular weight is 397.83. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Research on hybrid molecules containing specific functional groups has shown applications in antimicrobial, antilipase, and antiurease activities. Microwave-assisted synthesis techniques were used to create compounds with notable antimicrobial activity against various microorganisms. Some compounds also displayed antiurease and antilipase activities, demonstrating the potential of chemical synthesis in developing new therapeutic agents (Başoğlu et al., 2013).

Antibacterial Activities of Quinolones

A study on quinolones with oxazole substituents has shown significant in vitro antibacterial activity, particularly against Gram-positive organisms. The research into structure-activity relationships (SAR) of these compounds indicates the potency of oxazole moieties in enhancing antibacterial efficacy (Cooper et al., 1990).

Antitumor Activity of Indazole Carboxamide

The synthesis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide and its crystal structure determination provided insights into its antitumor activity. This compound was shown to inhibit the proliferation of certain cancer cell lines, highlighting the potential of similar compounds in cancer research (Hao et al., 2017).

Synthesis and Antimicrobial Activity of Quinazolinone and Thiazolidinone

A study on the synthesis of compounds with quinazolinone and thiazolidinone moieties evaluated their in vitro antibacterial and antifungal activities. These compounds were effective against various pathogens, including E. coli and S. aureus, indicating the broad applicability of such chemical structures in developing antimicrobial agents (Desai et al., 2011).